Valrubicin

• IUPAC Name: [2-oxo-2-[(2S,4S)-2,5,12-trihydroxy-4-[(2R,4S,5S,6S)-5-hydroxy-6-methyl-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethyl] pentanoate
• InChI: InChI=1S/C34H36F3NO13/c1-4-5-9-21(40)49-13-20(39)33(47)11-16-24(19(12-33)51-22-10-17(27(41)14(2)50-22)38-32(46)34(35,36)37)31(45)26-25(29(16)43)28(42)15-7-6-8-18(48-3)23(15)30(26)44/h6-8,14,17,19,22,27,41,43,45,47H,4-5,9-13H2,1-3H3,(H,38,46)/t14-,17-,19-,22-,27+,33-/m0/s1
• InChI Key: ZOCKGBMQLCSHFP-KQRAQHLDSA-N
• Canonical SMILES: CCCCC(=O)OCC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)NC(=O)C(F)(F)F)O
• Isomeric SMILES: CCCCC(=O)OCC(=O)[C@]1(C[C@@H](C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O)NC(=O)C(F)(F)F)O
• Molecular Formula: C34H36F3NO13
• DSSTOX Substance ID: DTXSID9046497
• Molecular Weight: 723.6 g/mol
• Solubility: insoluble, Soluble in methylene chloride, ethanol, methanol, acetone. Practically insoluble in water., In water, 3.4X10-4 mg/L at 25 °C /Estimated/
• Mechanism of Action: Valrubicin is an anthracycline that affects a variety of inter-related biological functions, most of which involve nucleic acid metabolism. It readily penetrates into cells, where after DNA intercalation, it inhibits the incorporation of nucleosides into nucleic acids, causes extensive chromosomal damage, and arrests cell cycle in G2. Although valrubicin does not bind strongly to DNA, a principal mechanism of its action, mediated by valrubicin metabolites, is interference with the normal DNA breaking-resealing action of DNA topoisomerase II., Valrubicin (AD-32) is an N-trifluoroacetyl, 14-valerate derivative of the anthracycline doxorubicin. It has antineoplastic activity which probably results from interference with nucleic acid metabolism by the drug. Valrubicin entered individual cells more rapidly than doxorubicin in vitro. ..., Valrubicin is an anthracycline glycoside that affects a number of biological functions involving nucleic acid metabolism. After penetration into cells, it inhibits incorporation of nucleosides into nucleic acids, causes extensive chromosomal damage, and arrests cells in the G2 phase of cell division. Although it does not bind strongly to DNA, its metabolites interfere with the normal DNA breaking-resealing action of DNA topoisomerase II.
• Color/Form: Orange or orange-red powder
• CAS RN: 56124-62-0
• Melting Point: 116-117 °C, 135-136 °C

Description

Valrubicin is an anthracycline used intravesically in the treatment of BCG-resistant bladder carcinoma. It is a semisynthetic analog of the doxorubicin, which is an anthracycline drug. Used in the treatment of bladder cancer, this compound is administered by direct infusion into the bladder.

Chemical Reactions Analysis

This compound demonstrates lipophilic properties and has low water solubility, so it rapidly enters the tumor cells through cell membranes. As compared to doxorubicin, this compound causes less adverse events such as cardiac and skin toxicity, as far as it has minimal systemic absorption.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C34H36F3NO13 and a molecular weight of 723.651.

Scientific Research Applications

Use in Nonmuscle-Invasive Bladder Cancer

Valrubicin is utilized in the treatment of nonmuscle-invasive bladder cancer (NMIBC), including carcinoma in situ of the bladder. A study by (Cookson et al., 2014) found it effective and tolerable for select patients with CIS before considering cystectomy, with a retrospective medical record study supporting its use since its 2009 reintroduction.

Effect on Developing Skin Tumors

Topical application of this compound has shown a beneficial effect on developing skin tumors, including in a two-stage chemical mouse skin carcinogenesis model. This suggests potential use in treating actinic keratosis, a hyperproliferative skin condition that may transform into malignancy, as reported by (Andersen et al., 2010).

Nanoparticle Formulation for Systemic Use

A study by (De et al., 2018) developed a nanoparticle formulation of this compound using biocompatible and injectable phospholipid and protein, offering potential for systemic cancer chemotherapy. This formulation showed promise for in vitro and in vivo applications in ovarian and prostate cancer cell lines.

Treatment of Psoriasis

This compound in a topical formulation has been used to treat psoriasis in a xenograft transplantation model. It resulted in normalization of epidermal morphology and reduction in epidermal thickness, as well as decreased keratinocyte proliferation, as found by (Rosada et al., 2010).

Reducing Skin Inflammation in Murine Models

This compound has shown efficacy in reducing skin inflammation in murine models. Its cytostatic anthracycline analogue nature presents potential for topical treatment of psoriasis and nonmelanoma skin cancer (NMSC), as reported by (Hauge et al., 2012).

DNA-Binding Studies for Chemotherapy

Studies on this compound's interactions with DNA, using UV–Vis spectrophotometry and cyclic voltammetry techniques, have provided insights into its mechanism as a chemotherapy drug. It binds to ds-DNA via electrostatic and intercalation modes, as discovered by (Hajian et al., 2017).

Activation of PKCa in Keratinocytes

This compound's activation of protein kinase C (PKC) α in keratinocytes offers a potential mode of action in treating hyper-proliferative skin diseases. This activation plays a role in the drug's effectiveness against psoriasis and NMSC, as explored by (Laugesen et al., 2013).

Photophysical Characterization in Nanoparticles

The fluorescence properties of this compound in reconstituted high-density lipoprotein (rHDL) nanoparticles have been characterized, revealing novel characteristics that may be applicable in systemic therapy, as studied by (Shah et al., 2016).

Mechanism of Action

Target of Action

Valrubicin is an anthracycline, a class of drugs that are known to interact with DNA and RNA in cells . The primary targets of this compound are the nucleic acids within the cell . These nucleic acids play a crucial role in cell replication and protein synthesis, which are vital processes for cell survival and proliferation .

Mode of Action

This compound affects a variety of interrelated biological functions, most of which involve nucleic acid metabolism . It readily penetrates into cells, where it intercalates into DNA, inhibiting the incorporation of nucleosides into nucleic acids . This interaction causes extensive chromosomal damage and arrests the cell cycle in the G2 phase . The interruption of these critical cellular processes inhibits cell proliferation and can lead to cell death .

Biochemical Pathways

The biochemical pathways affected by this compound primarily involve nucleic acid metabolism . By intercalating into DNA, this compound disrupts the normal functioning of various enzymes involved in DNA replication and transcription . This disruption affects the downstream processes of protein synthesis and cell division, leading to cell cycle arrest and potential cell death .

Pharmacokinetics

This compound is administered by direct infusion into the bladder . This method of administration allows for a high concentration of the drug at the site of action, the bladder, where it is needed to treat bladder cancer . It has a high protein binding capacity of over 99%, and its metabolism is negligible . The drug is excreted in urine .

Result of Action

The molecular and cellular effects of this compound’s action involve the inhibition of cell proliferation and the induction of cell death . This compound treatment leads to a decrease in the proliferation of cancer cells in a dose-dependent manner . It increases the rate of apoptosis, as confirmed by Annexin V-FITC/PI staining and the TUNEL assay . Changes in the expression of pro- and anti-apoptotic proteins have also been observed in this compound-treated cells .

Safety and Hazards

Valrubicin is classified as Acute Toxicity - Oral (Category 3), H301 Acute Toxicity - Dermal (Category 4), H312 Acute Toxicity - Inhalation (Category 4), H332 Germ Cell Mutagenicity (Category 1B), H340 Carcinogenicity (Category 2), H351 Reproductive Toxicity (Category 1B), H360. It is toxic if swallowed, harmful in contact with skin or if inhaled, may cause genetic defects, suspected of causing cancer, and may damage fertility or the unborn child.

Future Directions

Valrubicin is approved to treat bladder cancer. It is given directly into the bladder as a treatment for carcinoma in situ that does not respond to treatment with bacillus Calmette-Guérin (BCG). It is used in patients who cannot have surgery right away. In the future, access to new systemic and intravesical therapies must be prioritized for patients with BCG recurrent or unresponsive disease. When used in conjunction with molecularly defined biomarkers, these agents herald the potential for improved survival outcomes and alleviation of the current BCG shortage.

Q & A

Q1: What is the primary mechanism of action of valrubicin?

A1: this compound, a semi-synthetic anthracycline, primarily functions by inhibiting cell division. It accomplishes this by intercalating between nucleotide base pairs within DNA and RNA sequences, disrupting the replication process crucial for rapidly growing cancer cells [, , ].

Q2: How does this compound's valerate moiety contribute to its activity?

A2: The valerate moiety in this compound structurally resembles diacylglycerol, a known activator of protein kinase C alpha (PKCα) []. This resemblance allows this compound to activate PKCα in keratinocytes, contributing to its beneficial effects in treating hyper-proliferative skin diseases like psoriasis and non-melanoma skin cancer (NMSC) [].

Q3: How does this compound's mechanism differ from doxorubicin despite structural similarities?

A3: While both this compound and doxorubicin are anthracyclines, their effects on PKCα differ. This compound activates PKCα, potentially through its valerate moiety [], leading to downstream effects like keratinocyte growth arrest and differentiation. In contrast, doxorubicin doesn't exhibit this PKCα activation [].

Q4: What is the molecular formula and weight of this compound?

A4: this compound has a molecular formula of C34H37F3NO11 and a molecular weight of 687.64 g/mol [].

Q5: What spectroscopic techniques are useful for characterizing this compound?

A5: Various spectroscopic methods are employed to characterize this compound, including:

• NMR Spectroscopy (1H and 13C): Provides information about the hydrogen and carbon atoms in the molecule, aiding in structural elucidation and confirmation [].
• Infrared Spectroscopy (IR): Reveals information about the functional groups present in this compound based on their characteristic vibrations [].

Q6: What is the impact of dimethyl sulfoxide (DMSO) on this compound's efficacy?

A6: Incorporating DMSO into an intravesical dosage form containing this compound has been explored for its potential to enhance the drug's effectiveness in treating bladder cancer []. DMSO, a known penetration enhancer, might facilitate this compound's absorption and penetration into bladder tissues.

Q7: What are the challenges associated with the chemical synthesis of this compound?

A7: Traditional chemical synthesis of this compound faces limitations in achieving high regioselectivity during the esterification of N-trifluoroacetyl doxorubicin with valeric acid [, ].

Q8: How can chemoenzymatic synthesis offer a solution for this compound production?

A8: Chemoenzymatic approaches utilize lipases to catalyze the regioselective esterification step in this compound synthesis. This method improves regioselectivity, leading to higher yields and purity of the final product [, ].

Q9: What advantages do Pluronic conjugated lipases offer in the chemoenzymatic synthesis of this compound?

A9: Pluronic conjugated lipases, with their temperature-responsive properties, enhance the chemoenzymatic synthesis of this compound. These conjugates exhibit high activity and stability in organic media, contributing to an efficient synthesis with high yield and purity under mild conditions [].

Q10: How is computational chemistry being used to discover new potential inhibitors of COVID-19, including this compound?

A10: Density Functional Theory (DFT) calculations play a crucial role in screening potential inhibitors for COVID-19, including this compound [, ]. By analyzing DFT-based descriptors like HOMO-LUMO gap, molecular hardness, and dipole moment, researchers can predict the reactivity and binding affinity of drug candidates towards target proteins involved in the virus's lifecycle.

Q11: How does the introduction of an anthraquinone moiety impact the activity of imidazolium salts?

A11: Studies exploring novel therapies for NMIBC investigated the impact of incorporating an anthraquinone moiety into imidazolium salts []. This structural modification aimed to enhance potency by mimicking the quinone structure found in established chemotherapeutics like doxorubicin, this compound, and mitomycin. Results showed that the anthraquinone-substituted imidazolium salts exhibited promising in vitro cytotoxicity against bladder cancer cell lines [], suggesting the anthraquinone moiety contributes significantly to their anti-cancer activity.

Q12: What is the stability profile of this compound in rHDL nanoparticle formulations?

A12: this compound, when encapsulated in reconstituted high-density lipoprotein (rHDL) nanoparticles, demonstrates promising stability for systemic administration []. Studies show that the rHDL/valrubicin formulation remains stable for at least 6 months when stored at 4°C or -20°C, with minimal drug leakage from the nanoparticles [].

Q13: Why is the systemic administration of this compound limited despite its antitumor properties?

A13: Despite its efficacy against bladder cancer, this compound's systemic use is restricted due to its poor water solubility []. This limitation hinders its ability to be effectively delivered throughout the body via conventional intravenous routes.

Q14: How can rHDL nanoparticles enhance this compound's therapeutic potential?

A14: rHDL nanoparticles offer a promising solution for overcoming this compound's solubility limitations [, ]. Encapsulating this compound within these nanoparticles increases its solubility and facilitates systemic delivery. This approach has shown enhanced efficacy against prostate and ovarian cancer cell lines compared to free this compound, while also demonstrating reduced toxicity toward non-malignant cells [].

Q15: What is the efficacy of this compound against bacillus Calmette-Guérin (BCG)-refractory carcinoma in situ (CIS) of the bladder?

A15: Clinical trials have demonstrated that intravesical this compound is a viable treatment option for BCG-refractory CIS of the bladder, particularly for patients where immediate cystectomy is not feasible [, ]. A pivotal Phase 3 study reported a 21% complete response rate in patients treated with this compound, offering a chance to delay or avoid cystectomy [].

Q16: Has this compound shown efficacy in treating other types of cancer?

A16: Beyond bladder cancer, preclinical studies have explored this compound's potential against other malignancies. For instance, research suggests it may be effective against skin tumors [], prostate cancer [, , ], and ovarian cancer [, ], warranting further investigation in clinical settings.

Q17: What are the challenges associated with treating NMIBC refractory to BCG?

A17: A significant challenge in managing NMIBC is the lack of consistently effective treatment options for patients who fail to respond to BCG therapy []. Currently, no single intravesical regimen has been identified that reliably prevents recurrence or progression in all cases, necessitating further research and development of novel therapies.

Q18: What are the common side effects associated with intravesical this compound therapy?

A18: The most frequently observed side effects of intravesical this compound are local bladder symptoms, generally reversible and manageable []. These may include hematuria, pollakiuria, urinary urgency, bladder spasms, and dysuria [].

Q19: How can targeted drug delivery systems improve the therapeutic index of this compound?

A19: Targeted drug delivery systems, such as those utilizing rHDL nanoparticles, hold promise for improving this compound's therapeutic index [, ]. These systems aim to deliver the drug specifically to cancer cells, minimizing off-target effects and enhancing efficacy while reducing systemic toxicity.

Q20: What is the current status of prognostic markers for predicting BCG response in NMIBC?

A20: Despite progress in understanding NMIBC, a reliable prognostic marker for accurately predicting BCG response or progression risk remains elusive []. Identifying such a marker is crucial for guiding treatment decisions, such as determining the optimal timing for cystectomy, and improving patient outcomes.

Q21: What analytical techniques are used to assess the effectiveness of this compound treatment?

A21: Evaluating this compound treatment effectiveness involves several analytical techniques:

• Urine Cytology: Microscopic examination of urine samples for the presence of cancerous cells [].
• Cystoscopy: A procedure using a thin, lighted tube (cystoscope) inserted through the urethra to visually examine the bladder lining for any abnormalities [].
• Biopsy: Collection of tissue samples during cystoscopy for microscopic examination to confirm the presence or absence of cancer cells [].

Q22: How do nanocrystalline titanium dioxide (TiO2) nanoparticles compare to chemical decontamination agents in removing anthracycline cytostatics, including this compound, from aquatic environments?

A22: Research has investigated the use of TiO2 nanoparticles as a potential method for removing anthracyclines, including this compound, from water sources []. Compared to chemical decontamination agents like NaClO, which can produce harmful transformation products, TiO2 nanoparticles demonstrate a more environmentally friendly approach by effectively adsorbing these drugs without generating such hazardous byproducts [].

Q23: What resources are available for researchers exploring drug repurposing for anti-HIV therapy?

A23: Machine learning-based web servers, such as the Anti-HIV-Predictor, have been developed as valuable tools for accelerating the discovery of new anti-HIV agents through drug repurposing []. These servers employ sophisticated algorithms to screen vast libraries of existing drugs for potential anti-HIV activity, significantly reducing the time and resources required for traditional drug development.

Q24: How has the development of this compound contributed to the advancement of chemoenzymatic synthesis in pharmaceutical research?

A24: The challenges associated with traditional chemical synthesis of this compound prompted the exploration of chemoenzymatic approaches using lipases [, ]. This led to the development of efficient and regioselective methods for this compound production, highlighting the potential of chemoenzymatic strategies for synthesizing complex pharmaceuticals with improved yields and purity.